2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-amino-4-(1-ethyl-3-methylpyrazol-4-yl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C18H22N4O2/c1-5-22-9-12(10(2)21-22)15-11(8-19)17(20)24-14-7-18(3,4)6-13(23)16(14)15/h9,15H,5-7,20H2,1-4H3
• InChI Key: AFRQLLTYTVSHBF-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=N1)C)C2C(=C(OC3=C2C(=O)CC(C3)(C)C)N)C#N

Description

2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a chemical compound that has gained significant attention in the scientific community over the past few years. This compound has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The purpose of

Mechanism of Action

The mechanism of action of 2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is not fully understood. However, it is believed to exert its biological effects through the modulation of various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway, the mitogen-activated protein kinase (MAPK) pathway, and the phosphoinositide 3-kinase (PI3K)/Akt pathway.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. These include the inhibition of inflammation, the induction of apoptosis in cancer cells, the inhibition of microbial growth, and the prevention of oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile in lab experiments is its high potency and selectivity. This compound has been shown to exhibit potent biological activity at low concentrations, making it an ideal candidate for use in various assays and experiments. However, one of the major limitations of using this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of 2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. These include the further elucidation of its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Additionally, the development of new derivatives and analogs of this compound may lead to the discovery of novel biological activities and therapeutic applications.

Synthesis Methods

The synthesis of 2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile involves the reaction of 4-hydroxycoumarin, ethyl acetoacetate, and 1-ethyl-3-methyl-1H-pyrazol-4-ylhydrazine in the presence of a catalytic amount of piperidine. The reaction proceeds through a one-pot, three-component condensation reaction, followed by cyclization and dehydration to yield the final product. This method has been optimized to provide high yields of the desired compound and has been used extensively in the scientific community for the preparation of this compound.

Scientific Research Applications

2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has been studied extensively for its potential applications in medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-microbial, and anti-oxidant properties. It has also been studied for its potential use as a diagnostic tool for various diseases.